3,5-Difluorocinnamic acid
Overview
Description
3,5-Difluorocinnamic acid is a chemical compound with the molecular formula C9H6F2O2 . It is also known by other names such as trans-3,5-Difluorocinnamic acid and (E)-3-(3,5-difluorophenyl)acrylic acid .
Molecular Structure Analysis
The molecular structure of 3,5-Difluorocinnamic acid consists of a cinnamic acid core with two fluorine atoms at the 3 and 5 positions of the phenyl ring . The InChI string isInChI=1S/C9H6F2O2/c10-7-3-6(1-2-9(12)13)4-8(11)5-7/h1-5H,(H,12,13)/b2-1+ . Physical And Chemical Properties Analysis
3,5-Difluorocinnamic acid has a molecular weight of 184.14 g/mol . It has a computed XLogP3-AA value of 2.1, indicating its lipophilicity . It has one hydrogen bond donor and four hydrogen bond acceptors . The compound is solid at 20 degrees Celsius .Scientific Research Applications
Flavonoid Synthesis:
3,5-Difluorocinnamic acid has been employed in the synthesis of “unnatural” flavonoids. These flavonoids are structurally modified versions of naturally occurring compounds, and their study contributes to our understanding of biological processes and potential therapeutic applications .
Stilbene Derivatives:
Stilbenes, a class of compounds with a stilbene backbone, exhibit diverse biological activities. Researchers have utilized 3,5-Difluorocinnamic acid to synthesize novel stilbene derivatives. These derivatives may possess enhanced bioactivity, making them valuable for drug discovery and development .
Chemical Biology:
In chemical biology, 3,5-Difluorocinnamic acid serves as a versatile building block. Scientists use it to create customized molecules for probing biological processes, such as protein-ligand interactions, enzyme inhibition, and cellular signaling pathways .
Materials Science:
The unique fluorine substitution pattern in 3,5-Difluorocinnamic acid influences its physical properties. Researchers explore its use in designing functional materials, including liquid crystals, polymers, and organic semiconductors. These materials find applications in displays, sensors, and optoelectronic devices .
Organic Synthesis:
As a synthetic intermediate, 3,5-Difluorocinnamic acid participates in diverse organic reactions. Chemists utilize it to construct complex molecules, such as pharmaceuticals, agrochemicals, and natural product analogs. Its reactivity and stability make it a valuable tool in the synthetic toolbox .
Biomedical Research:
Although specific applications are still emerging, researchers investigate the potential of 3,5-Difluorocinnamic acid in biomedical contexts. Its unique fluorine substitution may confer advantageous properties for drug delivery, imaging agents, or therapeutic interventions .
Safety and Hazards
3,5-Difluorocinnamic acid may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is advised to wash with plenty of water .
Mechanism of Action
Target of Action
3,5-Difluorocinnamic acid, also known as trans-3,5-Difluorocinnamic acid, is a chemical compound with the formula C9H6F2O2 It’s known to cause irritation to the skin and eyes, and it can also affect the respiratory system .
Mode of Action
It has been used in the synthesis of “unnatural” flavonoids and stilbenes inEscherichia coli
Biochemical Pathways
Given its use in the synthesis of flavonoids and stilbenes , it may be involved in the phenylpropanoid pathway, which is responsible for the production of these compounds.
Result of Action
It’s known to cause irritation to the skin and eyes, and can affect the respiratory system . .
properties
IUPAC Name |
(E)-3-(3,5-difluorophenyl)prop-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F2O2/c10-7-3-6(1-2-9(12)13)4-8(11)5-7/h1-5H,(H,12,13)/b2-1+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBAWRXICVNIUGY-OWOJBTEDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)F)C=CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(C=C(C=C1F)F)/C=C/C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Difluorocinnamic acid | |
CAS RN |
84315-23-1, 147700-58-1 |
Source
|
| Record name | trans-3,5-Difluorocinnamic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | trans-3,5-Difluorocinnamic Acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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